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Compound of Interest

Compound Name: Integracin A

Cat. No.: B018263

Get Quote

Executive Summary & Operational Context
Integracin A (CAS: 224186-03-2) is a bioactive secondary metabolite primarily utilized in

research settings as an HIV-1 integrase inhibitor. While current Safety Data Sheets (SDS) from

major suppliers (e.g., Cayman Chemical) classify it as non-hazardous according to GHS

standards, its pharmacological activity necessitates rigorous containment and disposal

protocols.

Core Directive: Treat Integracin A as a Potentially Bioactive Substance. Absence of acute

toxicity markers does not imply environmental safety. This guide outlines a "Zero-Release"

framework to prevent contamination of municipal water systems or uncontrolled environmental

exposure.

Technical Profile & Hazard Assessment
Before initiating disposal, verify the compound identity against the physical parameters below.
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Parameter Data Specification

CAS Number 224186-03-2

Formula C₃₇H₅₆O₈

Molecular Weight 628.8 g/mol

Physical State Solid (Powder)

Solubility
Soluble in organic solvents (DMSO, Ethanol,

Methanol); poor water solubility.

GHS Classification Not Classified (Non-hazardous)

Bioactivity HIV-1 Integrase Inhibition (Research Grade)

Expert Insight: Although Integracin A is not flammable or corrosive, its function as an integrase

inhibitor implies it interacts with DNA processing enzymes. Do not dispose of down the drain. All

disposal must route through chemical waste incineration streams.

Personal Protective Equipment (PPE) Matrix
Standard Laboratory Practice (SLP) is the baseline. Enhance protection during spill cleanup or

large-quantity handling.

Respiratory: NIOSH-approved N95 mask (if dust formation is likely) or fume hood operation.

Dermal: Nitrile gloves (Minimum thickness: 0.11 mm). Double-gloving recommended for

stock solution preparation.

Ocular: ANSI Z87.1 compliant safety glasses with side shields.

Clothing: Standard buttoned lab coat and closed-toe shoes.
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Disposal Protocols: The "Zero-Release" Workflow
Protocol A: Solid Waste Disposal (Powder &
Contaminated Debris)
Applicability: Expired pure compound, contaminated weighing boats, pipette tips, and spill

cleanup materials.

Segregation: Do not mix with general trash or biohazardous waste (red bag) unless the

compound was used with infectious agents (e.g., HIV-1 viral cultures).

Containment: Place solid waste in a dedicated Chemical Solid Waste container.

Requirement: Container must be a wide-mouth, screw-top jar (HDPE or Glass).

Labeling: Affix a hazardous waste tag. Even if "Non-Hazardous," label clearly:

Content: "Integracin A - Solid Debris"

Hazard Checkbox: Select "Toxic" (Precautionary due to bioactivity) or "Non-Regulated"

depending on institutional policy.

Final Disposal: Transfer to EHS (Environmental Health & Safety) for High-Temperature

Incineration.

Protocol B: Liquid Waste Disposal (Stock Solutions)
Applicability: Dissolved compound in DMSO, Ethanol, or Methanol.

Solvent Identification: Identify the primary solvent.

DMSO/Ethanol/Methanol: Segregate into Organic Solvent Waste (Non-Halogenated).

Precipitation Check: Ensure the compound is fully dissolved or suspended. If precipitation

occurs, the sludge counts as solid waste.

Transfer: Pour into the appropriate carboy using a funnel to prevent drips.
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Rinsing: Triple-rinse the empty stock vial with the primary solvent. Add rinsate to the waste

carboy.

Log Entry: Record the volume and concentration in the waste accumulation log.

Protocol C: Empty Container Management
Triple Rinse: Rinse the original vial three times with a compatible solvent (e.g., Ethanol).

Deface Label: Cross out the product name and CAS number to prevent confusion.

Recycle/Trash: Once rinsed and defaced, the glass vial may be disposed of in the Glass

Recycling or Sharps bin, per local facility rules.

Visualizing the Disposal Logic
The following diagram illustrates the decision matrix for disposing of Integracin A, ensuring no

path leads to municipal sewer or trash.
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Caption: Decision tree ensuring Integracin A is routed to incineration, bypassing municipal

waste streams.

Emergency Response: Spill Management
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In the event of a powder spill (>10 mg):

Isolate: Mark the area.[1] Inform nearby personnel.

PPE Up: Don safety glasses, lab coat, and double nitrile gloves.

Dry Cleanup: Gently sweep powder into a dustpan or scoop with cardstock. Avoid creating

dust aerosols.[2]

Wet Wipe: Wet a paper towel with ethanol (or compatible solvent) and wipe the surface.

Follow with a water rinse.[2][3][4][5][6]

Disposal: Place all sweepings and used paper towels into the Solid Waste container

(Protocol A).

Regulatory Compliance & References
While Integracin A is not federally regulated as a hazardous waste under RCRA (Resource

Conservation and Recovery Act), best practices dictate it be managed as a "Non-Regulated

Chemical Waste" to prevent environmental release.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://file.medchemexpress.com/batch_PDF/HY-100445/%CE%B1v%CE%B21-integrin-IN-1-SDS-MedChemExpress.pdf
https://www.premierdentalco.com/wp-content/uploads/sds/SDS_IntegraCem_Catalyst.pdf
https://www.integraclear.com/msds/N303_25987_101.pdf
https://www.integraclear.com/msds/S852_26519_101.pdf
https://s3-us-west-1.amazonaws.com/agrian-cg-fs1-production/pdfs/Integrate_80_MSDS1c.pdf
https://www.benchchem.com/product/b018263/docs#integracin-a-proper-disposal-safety-management-guide
https://www.benchchem.com/product/b018263/docs#integracin-a-proper-disposal-safety-management-guide
https://www.benchchem.com/product/b018263/docs#integracin-a-proper-disposal-safety-management-guide
https://www.benchchem.com/product/b018263/docs#integracin-a-proper-disposal-safety-management-guide
https://www.benchchem.com/product/b018263?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018263?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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